BENGHE Foundational & Exploratory

Check Availability & Pricing

DL-Proline-15N: Technical Specifications &
Chemical Properties Guide[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: DL-PROLINE (15N)
Cat. No.: B1579754
Get Quote
\ J

Executive Summary

DL-Proline-15N is a stable isotope-labeled isotopologue of the cyclic amino acid DL-proline,
enriched with the nitrogen-15 (

) isotope.[1][2] Unlike the naturally occurring
isotope (99.6% abundance),
has a nuclear spin of

, making this compound a critical tool in nuclear magnetic resonance (NMR) spectroscopy.
While the L-enantiomer is the standard for biological protein synthesis, the racemic DL-mixture
is essential in specific applications such as racemization studies, small molecule drug synthesis
tracking, and as an internal standard where chiral differentiation is not the primary variable.

This guide details the physicochemical properties, isotopic specifications, and handling
protocols for DL-Proline-15N, providing a grounded reference for analytical and synthetic
workflows.

Chemical Identity & Specifications

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1579754#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/proline-dl-form
https://chromachemie.co.in/resources/CIL_2013_MS_catalog.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The nomenclature for DL-Proline-15N can be ambiguous in general databases. It is the

racemic mixture of D- and L-Proline, where the amine nitrogen is replaced by

[1]
- Id ifi . C

Property

Specification

Chemical Name

DL-Proline-15N (or DL-Proline-

)

Systematic Name

(

)-Pyrrolidine-2-carboxylic acid-

CAS Number (Labeled)

Not widely indexed. Refer to Unlabeled CAS:
609-36-9. Note: L-Proline-15N has the CAS
59681-31-1 or 7006-34-0.[1] DL-Proline-15N is
typically identified by supplier catalog numbers
(e.g., CIL NLM-1689).[1]

Molecular Formula

Molecular Weight 116.12 g/mol (vs. 115.13 for unlabeled)
Isotopic Purity Typically
Chemical Purity (CP)
Appearance White to off-white crystalline powder
- Highly soluble in water (>100 mg/mL); sparingly
Solubility ]
soluble in ethanol.[2][3]
SMILES OC(=0)C1CCC[15NH]1
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Critical Note on CAS Numbers: While L-Proline-15N is frequently assigned specific CAS
numbers (e.g., 59681-31-1), the racemic DL-Proline-15N often lacks a unique Registry Number
in public databases. Researchers should procure based on the Unlabeled CAS (609-36-9) with

explicit isotopic enrichment specifications.

Isotopic & Spectroscopic Properties[6][7][8][9]

The utility of DL-Proline-15N lies in its nuclear magnetic properties.[1]

NMR Characteristics[1][5][10]

e Spin Quantum Number (

):
(Non-quadrupolar, unlike
which is
)[1]
o Gyromagnetic Ratio (
):
1]
o Relative Sensitivity:

(relative to

)-[1]

e Application: The lack of quadrupole moment results in narrow line widths, allowing for high-
resolution
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NMR spectroscopy. In DL-Proline, this allows observation of the amine environment without
the broadening effects seen with

1]

Mass Spectrometry (MS) Shift

e Mass Shift:

relative to unlabeled DL-Proline.

o M+1 Peak: In ESI-MS, the molecular ion

appears at
rather than
1]

o Use Case: Ideal internal standard for quantifying proline levels in complex matrices (e.g.,
plasma, cell media) using Isotope Dilution Mass Spectrometry (IDMS).[1]

Synthesis & Production Logic

The synthesis of DL-Proline-15N generally follows pathways that ensure isotopic incorporation
at the nitrogen position while maintaining the racemic nature of the product.[1]

Synthetic Pathway Diagram
The following diagram illustrates a common route using
-labeled ammonia or ammonium salts as the nitrogen source reacting with alpha-halo acids or

via reductive amination.[1]

15N-Ammonia/Ammonium
(Source of Isotope) Nucleophilic Substitution

Cyclization Intermediate Purification & Crystallization DL—Prqune'—15N
(Racemic Mixture)

Figure 1: General Synthetic Route for 15N-Labeled DL-Proline

2,5-Dibromopentanoic Acid

(or similar halo-acid)
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Click to download full resolution via product page

Figure 1: A simplified chemical pathway for introducing the 15N isotope into the pyrrolidine ring
structure.[1]

Stability & Storage[1][9]

» Hygroscopicity: Proline is hygroscopic.[1] The DL-form is generally less hygroscopic than the
L-form but should still be stored under desiccant.[1]

o Storage Conditions: Store at room temperature (20-25°C) in a tightly sealed container. For
long-term isotopic stability, refrigeration (4°C) is optional but recommended to prevent
microbial growth if the seal is compromised.[1]

e Shelf Life: >2 years if stored dry.[1]

Applications in Research
NMR Spectroscopy Standard

DL-Proline-15N is used to calibrate

chemical shifts in solid-state and solution-state NMR.[1]

e Protocol Insight: In solid-state NMR, the racemic mixture often crystallizes differently than the
pure enantiomer, providing different lattice environments for the

nucleus.[1] This allows researchers to study crystal packing effects on chemical shifts.

Metabolic Tracing (Racemization Studies)

While L-Proline is the metabolic standard, DL-Proline-15N is critical for:

e D-Amino Acid Oxidase (DAAO) Assays: Tracking the specific breakdown of the D-isomer in
the presence of the L-isomer.[1]

e Racemase Activity: Monitoring the enzymatic conversion of Proline between stereoisomers.
The
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label remains stable during racemization, unlike deuterium labels at the alpha-carbon which
might exchange.[1]

Drug Discovery (Fragment-Based Screening)

In fragment-based drug discovery (FBDD), racemic mixtures are sometimes screened to
identify binding hits.[1] If a hit is found with DL-Proline-15N, subsequent deconvolution
determines if the D- or L-isomer is responsible.[1] The

label allows for HSQC (Heteronuclear Single Quantum Coherence) experiments to detect
binding via chemical shift perturbations.[1]

Experimental Protocol: Preparation of Internal
Standard Solution

Objective: Prepare a stable stock solution of DL-Proline-15N for LC-MS quantification.
Reagents:

e DL-Proline-15N (Solid)[2][4][5][6][7]

e LC-MS Grade Water

¢ 0.1% Formic Acid (optional, for ionization stability)

Workflow:

» Weighing: Accurately weigh

of DL-Proline-15N into a tared glass vial.

o Why: This targets a
concentration (approx).[1]
 Dissolution: Add

of LC-MS grade water. Vortex for 30 seconds until fully dissolved.[1]

« Filtration: Filter through a
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PVDF filter to remove particulates.[1]

 Calibration: Verify concentration using UV-Vis (low sensitivity for proline) or by gravimetric
confirmation.

o Storage: Aliquot into

vials and freeze at

. Avoid repeated freeze-thaw cycles to prevent concentration drift due to
sublimation/evaporation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [DL-Proline-15N: Technical Specifications & Chemical
Properties Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579754/docs#dl-proline-15n-technical-

specifications-chemical-properties-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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